![molecular formula C6H12O18P4 · 4Na B1155257 D-myo-Inositol-1,2,3,6-tetraphosphate (sodium salt)](/img/no-structure.png)
D-myo-Inositol-1,2,3,6-tetraphosphate (sodium salt)
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Overview
Description
D-myo-Inositol-1,2,3,6-tetraphosphate (Ins(1,2,3,6)-P4) is one of the many inositol phosphate (InsP) isomers that act as small, soluble second messengers in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)-P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)-P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,2,3,6)-P3 (tested as the meso compound) is 100-fold less potent than Ins(1,4,5)-P3 at initiating Ca
Scientific Research Applications
Inhibition of Iron-Gall-Ink Corrosion
D-myo-Inositol phosphates, including D-myo-Inositol-1,2,3,6-tetraphosphate, have been synthesized and shown to prevent iron-gall-ink decay in cellulose items, similar to phytic acid dodecasodium salt (Šala et al., 2006).
Prevention of Dystrophic Calcifications
Studies on myo-inositol hexaphosphate (InsP6) have demonstrated its role in inhibiting the development of dystrophic calcifications in soft tissues, suggesting its potential in preventing calcification-related conditions (Grases et al., 2004).
Dermatological Applications
Research indicates that myo-inositol hexakisphosphate (InsP6) has properties relevant to dermatology, such as acting as a discoloring agent, preventing calcinosis cutis, and potentially inhibiting skin cancer. Its absorption through the skin when applied topically has been studied, revealing effective absorption rates (Grases et al., 2005).
Interaction with Mineral Elements
The interaction of myo-inositol phosphates with mineral elements, influencing their bioavailability, has been a subject of study. This research is particularly relevant in understanding the nutritional aspects of food containing inositol phosphates (Persson et al., 1998).
Role in Plant Biochemistry and Physiology
D-myo-Inositol and its metabolic products play a significant role in plant growth and development. Studies have highlighted its multifunctional position in plant biochemistry, affecting aspects like biosynthesis, phosphate ester hydrolysis, and O-methylation (Loewus & Murthy, 2000).
Involvement in Cellular Signaling
D-myo-Inositol polyphosphates have been investigated for their roles in cellular signaling. For example, D-myo-inositol 1,3,4,5-tetrakisphosphate is suggested to be a second messenger in certain cellular processes (Batty et al., 1985).
Medical Applications
D-myo-Inositol-1,2,3,6-tetraphosphate has been explored for various medical applications. For instance, its role in reducing infarct size in rabbit hearts suggests potential therapeutic implications for conditions like diabetic nephropathy and cystic fibrosis (Przyklenk et al., 2005).
Properties
Molecular Formula |
C6H12O18P4 · 4Na |
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Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;;/m0..../s1 |
InChI Key |
DZJJWPAQUIBBLR-CZKBEOFPSA-J |
SMILES |
O[C@@H]1[C@@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](OP([O-])(O)=O)[C@H]1O.[Na+].[Na+].[Na+].[Na+] |
synonyms |
Ins(1,2,3,6)-P4 (sodium salt); 1,2,3,6-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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